Cas no 328919-31-9 (Ethyl 2-(4-(benzyloxy)-2-formylphenoxy)-2-methylpropanoate)

• Product Name: Ethyl 2-(4-(benzyloxy)-2-formylphenoxy)-2-methylpropanoate
• CAS No: 328919-31-9
• MF: C₂₀H₂₂O₅
• MW: 342.385686397552
• CID: 843343
• PubChem ID: 53421768
• Update Time: 2025-10-11

Ethyl 2-(4-(benzyloxy)-2-formylphenoxy)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-(benzyloxy)-2-formylphenoxy)-2-methylpropanoate
• ethyl 2-(2-formyl-4-phenylmethoxyphenoxy)-2-methylpropanoate
• Propanoic acid, 2-[2-formyl-4-(phenylmethoxy)phenoxy]-2-methyl-, ethyl ester
• 2-(4-Benzyloxy-2-formyl-phenoxy)-2-methyl-propionic acid ethyl ester
• DTXSID80697876
• 328919-31-9
• ETHYL2-(4-(BENZYLOXY)-2-FORMYLPHENOXY)-2-METHYLPROPANOATE
• 2-(4-Benzyloxy-2-formylphenoxy)-2-methyl propionic Acid Ethyl Ester
• SCHEMBL3916335
• ETHYL 2-[4-(BENZYLOXY)-2-FORMYLPHENOXY]-2-METHYLPROPANOATE
• VUPMMGFDFRPPDE-UHFFFAOYSA-N
• DB-095955

• Inchi： 1S/C20H22O5/c1-4-23-19(22)20(2,3)25-18-11-10-17(12-16(18)13-21)24-14-15-8-6-5-7-9-15/h5-13H,4,14H2,1-3H3
• InChI Key： VUPMMGFDFRPPDE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C=O)OCC1C=CC=CC=1)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 342.14672380g/mol
• Monoisotopic Mass: 342.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Additional information on Ethyl 2-(4-(benzyloxy)-2-formylphenoxy)-2-methylpropanoate

Ethyl 2-(4-(benzyloxy)-2-formylphenoxy)-2-methylpropanoate: A Comprehensive Overview

Ethyl 2-(4-(benzyloxy)-2-formylphenoxy)-methylpropanoate, also known by its CAS number 328919-31-9, is a complex organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug delivery systems and as a precursor for advanced materials.

The chemical structure of Ethyl 2-(4-(benzyloxy)-formylphenoxy)-methylpropanoate consists of a benzoate ester moiety with a formyl group at the para position and a benzyloxy substituent at the meta position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it versatile for various chemical reactions. The ethyl ester group further enhances its solubility in organic solvents, which is advantageous for synthesis purposes.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored its potential as a building block for more complex molecules, particularly in the development of bioactive compounds. For instance, studies have demonstrated that Ethyl 2-(4-(benzyloxy)-formylphenoxy)-methylpropanoate can serve as an intermediate in the synthesis of anti-inflammatory agents and antioxidants. Its ability to undergo various functional group transformations makes it a valuable asset in medicinal chemistry.

In terms of physical properties, Ethyl 2-(4-(benzyloxy)-formylphenoxy)-methylpropanoate exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in chromatographic separations and purification processes. The compound's stability under thermal and oxidative conditions has also been studied extensively, with results indicating moderate stability under ambient conditions.

The biological activity of this compound has been a focal point of recent investigations. Studies have shown that Ethyl 2-(4-(benzyloxy)-formylphenoxy)-methylpropanoate exhibits selective inhibition against certain enzymes, making it a promising candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has been explored, with potential applications in cancer therapy and neurodegenerative diseases.

In the context of environmental science, this compound has been evaluated for its biodegradability and eco-toxicological effects. Research indicates that Ethyl 2-(4-(benzyloxy strong>-< strong class = " keyword "> formy l ph enoxy strong > ) - < strong cl ass = " keyword "> methyl pro pan o ate strong > ) undergoes gradual degradation under aerobic conditions, reducing its environmental impact over time. However, further studies are required to fully understand its long-term effects on ecosystems.

The synthesis of Eth yl 2 -(4 -( ben zy lo xy ) - form yl ph en oxy ) - me th yl pro pa no ate involves multi-step reactions, including esterification and nucleophilic aromatic substitution. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize waste and enhance sustainability during the synthesis process.

In conclusion, Eth yl 2 -(4 -( ben zy lo xy ) - form yl ph en oxy ) - me th yl pro pa no ate (CAS No . < strong cl ass = " keyword "> 3 28919 -31 -9 strong > ) is a versatile organic compound with diverse applications across multiple disciplines . Its unique structural features , combined with recent research findings , underscore its potential as a key player in modern chemistry . As ongoing studies continue to unravel its properties , this compound is poised to contribute significantly to future innovations in pharmaceuticals , materials science , and beyond . p >